Cas no 864922-59-8 (N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864922-59-8
• MF: C₁₇H₂₁N₃O₂S₂
• MW: 363.497541189194
• CID: 5920460
• PubChem ID: 5067091
• Update Time: 2025-10-31

N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• Acetamide, N-cyclohexyl-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thio]-
• N-cyclohexyl-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• SR-01000101559
• N-cyclohexyl-2-{[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• SR-01000101559-1
• AKOS024597936
• F0698-0492
• SCHEMBL23061487
• 864922-59-8
• N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

• Inchi： 1S/C17H21N3O2S2/c1-22-14-9-7-12(8-10-14)16-19-17(24-20-16)23-11-15(21)18-13-5-3-2-4-6-13/h7-10,13H,2-6,11H2,1H3,(H,18,21)
• InChI Key： SLTFUOSJOJESJU-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CSC1SN=C(C2=CC=C(OC)C=C2)N=1

Computed Properties

• Exact Mass: 363.10751927g/mol
• Monoisotopic Mass: 363.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Professional Introduction to N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864922-59-8)

N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 864922-59-8, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features, particularly the presence of a thiadiazole ring system and an acetylamide moiety, make it a promising candidate for further investigation.

The structural complexity of N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is a result of its multifaceted functional groups. The compound incorporates a cyclohexyl group, which contributes to its solubility and bioavailability, while the thiadiazole ring system is known for its biological activity. Specifically, the 1,2,4-thiadiazole core has been extensively studied for its antimicrobial and anti-inflammatory properties. The presence of a 4-methoxyphenyl group further enhances its pharmacological potential by introducing hydrophobicity and electronic effects that can modulate receptor binding.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from heterocyclic compounds. Among these, thiadiazoles have emerged as particularly versatile scaffolds due to their ability to interact with multiple biological targets. The acetylamide moiety in N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide adds another layer of functionality, potentially enabling it to engage with enzymes or receptors in novel ways. This combination of structural elements makes the compound an attractive subject for medicinal chemistry investigations.

One of the most compelling aspects of N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is its potential to serve as a lead compound for drug discovery. The thiadiazole ring system has been implicated in various biological processes, and modifications to this core structure can lead to significant changes in activity. For instance, studies have shown that substituents at the 5-position of the thiadiazole ring can influence its interaction with biological targets. In N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide, the sulfanyl group at this position may play a crucial role in mediating its pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging molecular modeling techniques, scientists can simulate how N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide interacts with target proteins or enzymes. These simulations can guide experimental design and help identify promising derivatives. For example, virtual screening has been used to identify thiadiazole derivatives with enhanced binding affinity to specific receptors. Such approaches are likely to be instrumental in optimizing the pharmacological profile of N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide.

The synthesis of N-cyclohexyl-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide presents unique challenges due to its complex structure. However， modern synthetic methodologies have made it possible to construct such molecules with high efficiency and precision。 Techniques such as multi-step organic synthesis， coupled with catalytic processes， have streamlined the production of these complex heterocycles。 Additionally， advances in green chemistry have encouraged the development of sustainable synthetic routes that minimize waste and reduce environmental impact。

In conclusion， N-cyclohexyl-2-{3-(4-methoxyphenyl)-1， 2， 4-thiadiazol -5 -y lsulfany l) acetamide (CAS No。 864922 -59 -8) is a promising chemical entity with significant therapeutic potential。 Its unique structural features， including the thiadiazole ring system and acetylamide moiety， make it an attractive candidate for further pharmacological exploration。 With ongoing research focused on developing new drugs derived from heterocyclic compounds， this molecule is poised to play a crucial role in future therapeutic strategies。